7-HYDROXY-5-OXO-N-[(PYRIDIN-2-YL)METHYL]-4H,5H-THIENO[3,2-B]PYRIDINE-6-CARBOXAMIDE

• IUPAC Name: 7-hydroxy-5-oxo-N-(pyridin-2-ylmethyl)-4H-thieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C14H11N3O3S/c18-11-10(14(20)17-9-4-6-21-12(9)11)13(19)16-7-8-3-1-2-5-15-8/h1-6H,7H2,(H,16,19)(H2,17,18,20)
• InChI Key: DQJGMPDZKYGUIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)C2=C(C3=C(C=CS3)NC2=O)O
• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol
• CAS No.: 1251606-80-0

Description

7-HYDROXY-5-OXO-N-[(PYRIDIN-2-YL)METHYL]-4H,5H-THIENO[3,2-B]PYRIDINE-6-CARBOXAMIDE is a useful research compound. Its molecular formula is C14H11N3O3S and its molecular weight is 301.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis and Anti-proliferative Activities: Substituted pyrimidine-piperazine compounds have been synthesized and evaluated for their cytotoxic activities against human breast cancer cell lines (MCF-7) and human embryonic kidney cells (HEK293). Compounds demonstrated significant anti-proliferative activities, with molecular docking showing good binding affinity to Bcl-2 protein, suggesting potential applications in cancer therapy (Parveen et al., 2017).
• Analgesic and Anti-inflammatory Agents: A study synthesized 5-ethoxycarbonyl-6-isopropylamino-4-(substitutedphenyl)aminopyrimidines, evaluating them for their analgesic and anti-inflammatory potential. Some compounds were found to be more potent than standard drugs, indicating their potential for development into therapeutic agents (Chhabria et al., 2007).
• Antimicrobial Activities: New 1,2,4-triazole derivatives synthesized from reactions involving ester ethoxycarbonylhydrazones with primary amines displayed good to moderate antimicrobial activities against test microorganisms, highlighting their potential as antimicrobial agents (Bektaş et al., 2007).

Therapeutic Applications

• Antioxidants for Polypropylene Copolymers: The synthesis and evaluation of phenol-containing amine moieties as antioxidants for polypropylene copolymers demonstrated improved thermal stability of the copolymers, suggesting applications in material science to enhance the durability of polymers (Desai et al., 2004).
• P2Y12 Antagonists for Platelet Aggregation: Piperazinyl glutamate pyridines were identified as potent P2Y12 antagonists, showing excellent inhibition of platelet aggregation. This finding indicates their potential use in preventing thrombotic events (Parlow et al., 2010).